N-benzyl-2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide
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Description
N-benzyl-2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C22H19N5O3 and its molecular weight is 401.426. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antituberculosis Activity
N-Benzyl-2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide derivatives exhibit notable antimicrobial and antituberculosis activities. A study conducted by Soni and Patel (2017) on pyrimidine-incorporated Schiff base derivatives, including compounds similar to this compound, demonstrated significant activity against various bacteria and Mycobacterium tuberculosis H37RV (Soni & Patel, 2017).
Luminescent Properties and Nano-Aggregates
Compounds with a similar structural backbone to this compound are found to exhibit luminescent properties in solutions and solid states. A study by Srivastava et al. (2017) on pyridyl substituted benzamides, closely related in structure, showed enhanced emission in nano-aggregates, useful in materials science and nano-technology applications (Srivastava et al., 2017).
Anticonvulsant Activity
A study by El Kayal et al. (2022) involving the synthesis of 1-benzylsubstituted derivatives of N-[(2,4-dichlorophenyl)methyl]-2-(2,4-dioxo-1h-quinazolin-3-yl)acetamide, which bears structural resemblance to this compound, indicated potential anticonvulsant activities. However, the synthesized compounds did not exhibit significant anticonvulsant effects in the models tested (El Kayal et al., 2022).
Src Kinase Inhibitory and Anticancer Activities
Research by Fallah-Tafti et al. (2011) on thiazolyl N-benzyl-substituted acetamide derivatives, structurally analogous to this compound, revealed Src kinase inhibitory and anticancer activities. This study highlights the potential of such compounds in cancer research and treatment (Fallah-Tafti et al., 2011).
Properties
IUPAC Name |
N-benzyl-2-[2,4-dioxo-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N5O3/c28-19(25-13-16-6-2-1-3-7-16)15-26-18-9-5-11-24-20(18)21(29)27(22(26)30)14-17-8-4-10-23-12-17/h1-12H,13-15H2,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQDXRMYVFYBEOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CN=CC=C4)N=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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